Cas no 169813-63-2 (3,7,9-Trioxa-1-azaspiro[4.5]dec-1-ene, 2-(2,6-dichlorophenyl)-8-phenyl-)
169813-63-2 structure
Product Name:3,7,9-Trioxa-1-azaspiro[4.5]dec-1-ene, 2-(2,6-dichlorophenyl)-8-phenyl-
CAS No:169813-63-2
MF:C18H15Cl2NO3
MW:364.222603082657
CID:1351703
PubChem ID:15334589
Update Time:2025-04-20
3,7,9-Trioxa-1-azaspiro[4.5]dec-1-ene, 2-(2,6-dichlorophenyl)-8-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,7,9-Trioxa-1-azaspiro[4.5]dec-1-ene, 2-(2,6-dichlorophenyl)-8-phenyl-
- 2-(2,6-dichlorophenyl)-8-phenyl-3,7,9-trioxa-1-azaspiro[4.5]dec-1-ene
- 169813-63-2
- DTXSID40571663
- SCHEMBL8313267
-
- Inchi: 1S/C18H15Cl2NO3/c19-13-7-4-8-14(20)15(13)16-21-18(9-22-16)10-23-17(24-11-18)12-5-2-1-3-6-12/h1-8,17H,9-11H2
- InChI Key: WJCVXWFXOKGGDP-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1=NC2(CO1)COC(C1C=CC=CC=1)OC2)Cl
Computed Properties
- Exact Mass: 363.04305
- Monoisotopic Mass: 363.0428987g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 40Ų
Experimental Properties
- PSA: 40.05
3,7,9-Trioxa-1-azaspiro[4.5]dec-1-ene, 2-(2,6-dichlorophenyl)-8-phenyl- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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